Cas no 1806169-35-6 (Ethyl 4-methyl-2-nitro-3-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Ethyl 4-methyl-2-nitro-3-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1806169-35-6
• MF: C₁₁H₁₁F₃N₂O₅
• MW: 308.210653543472
• CID: 4843469
• Update Time: 2025-06-13

Ethyl 4-methyl-2-nitro-3-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-methyl-2-nitro-3-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C11H11F3N2O5/c1-3-20-8(17)4-7-5-15-10(16(18)19)9(6(7)2)21-11(12,13)14/h5H,3-4H2,1-2H3
• InChI Key： LHHLUQFAWLSYOH-UHFFFAOYSA-N
• SMILES： FC(OC1=C([N+](=O)[O-])N=CC(CC(=O)OCC)=C1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 385
• XLogP3: 2.7
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 4-methyl-2-nitro-3-(trifluoromethoxy)pyridine-5-acetate

Ethyl 4-methyl-2-nitro-3-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1806169-35-6): A Comprehensive Overview

Ethyl 4-methyl-2-nitro-3-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1806169-35-6) is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, holds promise in various applications, particularly in the development of novel therapeutic agents and agrochemicals. The presence of multiple functional groups, including a nitro group, a trifluoromethoxy group, and an acetic ester moiety, makes it a versatile intermediate in synthetic chemistry.

The chemical structure of Ethyl 4-methyl-2-nitro-3-(trifluoromethoxy)pyridine-5-acetate consists of a pyridine core substituted with a methyl group at the 4-position, a nitro group at the 2-position, and a trifluoromethoxy group at the 3-position. Additionally, the 5-position is esterified with an ethyl group. This unique arrangement of functional groups imparts distinct chemical properties that make it valuable for further derivatization and functionalization. The nitro group, for instance, can be reduced to an amine, providing a pathway to introduce amino functionalities into the molecule.

In recent years, Ethyl 4-methyl-2-nitro-3-(trifluoromethoxy)pyridine-5-acetate has been explored in various research studies due to its potential applications in medicinal chemistry. One of the most notable areas of interest is its role as a precursor in the synthesis of bioactive molecules. The pyridine scaffold is a common motif in many pharmacologically active compounds, and modifications on this core structure can lead to novel drugs with enhanced efficacy and reduced side effects.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of Ethyl 4-methyl-2-nitro-3-(trifluoromethoxy)pyridine-5-acetate more accurately. Molecular docking studies have shown that this compound can interact with various biological targets, including enzymes and receptors involved in metabolic pathways. For instance, preliminary studies suggest that derivatives of this compound may exhibit inhibitory activity against certain kinases, which are implicated in cancer and inflammatory diseases. This finding underscores the potential of Ethyl 4-methyl-2-nitro-3-(trifluoromethoxy)pyridine-5-acetate as a lead compound for drug discovery.

The trifluoromethoxy group is another key feature of this compound that contributes to its chemical reactivity and biological potential. Trifluoromethoxy-substituted pyridines have been reported to exhibit improved metabolic stability and lipophilicity, which are desirable properties for drug candidates. Additionally, the electron-withdrawing nature of the trifluoromethoxy group can influence the electronic properties of the molecule, affecting its interactions with biological targets. These characteristics make Ethyl 4-methyl-2-nitro-3-(trifluoromethoxy)pyridine-5-acetate an attractive building block for designing novel therapeutics.

In addition to its pharmaceutical applications, Ethyl 4-methyl-2-nitro-3-(trifluoromethoxy)pyridine-5-acetate has also been investigated for its potential use in agrochemicals. The nitro and trifluoromethoxy groups can be leveraged to develop compounds with herbicidal or pesticidal properties. For example, nitro-substituted pyridines have been used in the past to create effective herbicides that target specific plant enzymes. By modifying the structure of Ethyl 4-methyl-2-nitro-3-(trifluoromethoxy)pyridine-5-acetate, researchers aim to develop environmentally friendly agrochemicals that are both effective and sustainable.

The synthesis of Ethyl 4-methyl-2-nitro-3-(trifluoromethoxy)pyridine-5-acetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, condensation reactions, and esterification processes. Advanced techniques such as flow chemistry have also been employed to improve reaction efficiency and scalability. The ability to synthesize this compound efficiently is crucial for its widespread application in research and industry.

As our understanding of chemical biology continues to evolve, Ethyl 4-methyl-2-nitro-3-(trifluoromethoxy)pyridine-5-acetate is likely to play an increasingly important role in drug discovery and development. Its unique structural features and versatile reactivity make it a valuable tool for chemists and biologists alike. Future research will focus on exploring new derivatives of this compound and understanding their mechanisms of action at a molecular level. This will pave the way for the development of innovative therapeutic strategies targeting various diseases.